Cas no 871-29-4 (2-Propenenitrile, 3-chloro-)

• Product Name: 2-Propenenitrile, 3-chloro-
• CAS No: 871-29-4
• MF: C₃H₂ClN
• MW: 87.5076794624329
• CID: 659183
• PubChem ID: 53439748
• Update Time: 2025-04-19

2-Propenenitrile, 3-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-chloro-
• 3-Chloroacrylonitrile
• 3-chloroprop-2-enenitrile
• (E)-3-chloroacrylonitrile
• (E)-3-chloropropenenitrile
• 2-Propenenitrile,3-chloro
• 2-Propenenitrile,3-chloro-,(2E)
• 2-Propenenitrile,3-chloro-,(Z)
• 3t-chloro-acrylonitrile
• 1-chloro-2-cyanoethene
• SY345799
• 871-29-4
• MFCD00278837
• DTXSID401007336
• DKFAYHWIVQDPCC-UHFFFAOYSA-N
• beta-chloroacrylonitrile

• Inchi： 1S/C3H2ClN/c4-2-1-3-5/h1-2H
• InChI Key： DKFAYHWIVQDPCC-UHFFFAOYSA-N
• SMILES： ClC=CC#N

Computed Properties

• Exact Mass: 86.98760
• Monoisotopic Mass: 86.9875768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 76.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 1.26248